1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one
Overview
Description
“1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one” is a chemical compound with the molecular formula C6H6F6O2 . It has an average mass of 224.10 Da .
Molecular Structure Analysis
The molecular structure of “1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one” consists of six carbon atoms, six hydrogen atoms, six fluorine atoms, and two oxygen atoms .Physical And Chemical Properties Analysis
The compound has a density of 1.446g/cm3 and a boiling point of 176.967ºC at 760 mmHg .Scientific Research Applications
Surface Chemistry
- Application Summary : “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” is used in the etching process of Ni (Nickel) contamination on Si (Silicon) surfaces, which is a significant problem for manufacturers seeking sub-0.25 μm features .
- Methods of Application : The compound is used in a chemical vapor etching (CVE) treatment along with oxygen. The surface kinetic pathways of Ni removal by CVE were examined using temperature programmed desorption .
Liquid Crystal Intermediate
- Application Summary : “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” is used as a liquid crystal intermediate .
- Methods of Application : The specific methods of application can vary greatly depending on the type of liquid crystal being produced. Generally, it involves the synthesis of liquid crystal molecules where “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” acts as a chelating ligand .
- Results : The outcomes can also vary greatly, but the ultimate goal is to produce liquid crystals that have desirable properties for use in displays and other technologies .
Chelating Ligand
- Application Summary : “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” acts as a chelating ligand .
- Methods of Application : As a chelating ligand, it can form two or more bonds with a single metal ion. It is used in various chemical reactions where it binds to a metal ion to form a chelate, a type of coordination compound .
Thermophysical Property Data
- Application Summary : “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” is used in the collection of critically evaluated thermophysical property data for pure compounds .
- Methods of Application : The specific methods of application can vary greatly depending on the type of data being collected. Generally, it involves the dynamic data analysis, as implemented in the NIST ThermoData Engine software package .
- Results : The outcomes can also vary greatly, but the ultimate goal is to provide access to a collection of critically evaluated thermophysical property data for pure compounds with a primary focus on organics .
Synthesis of Other Chemicals
- Application Summary : “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” can be used in the synthesis of other chemicals .
- Methods of Application : The specific methods of application can vary greatly depending on the type of chemical being synthesized. Generally, it involves various chemical reactions where “1,1,1,5,5,5-Hexafluoro-2,4-pentanedione” acts as a reactant .
Safety And Hazards
properties
IUPAC Name |
1,1,1,5,5,5-hexafluoro-4-hydroxy-4-methylpentan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F6O2/c1-4(14,6(10,11)12)2-3(13)5(7,8)9/h14H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLQZVJWKNRVVMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C(F)(F)F)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60663079 |
Source
|
| Record name | 1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60663079 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one | |
CAS RN |
649-65-0 |
Source
|
| Record name | 1,1,1,5,5,5-Hexafluoro-4-hydroxy-4-methylpentan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60663079 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-fluorophenyl]carbamate](/img/structure/B1451390.png)
